2-(4-Hydroxypiperidin-1-yl)acetamide
CAS No.: 116833-24-0
Cat. No.: VC4655037
Molecular Formula: C7H14N2O2
Molecular Weight: 158.201
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116833-24-0 |
|---|---|
| Molecular Formula | C7H14N2O2 |
| Molecular Weight | 158.201 |
| IUPAC Name | 2-(4-hydroxypiperidin-1-yl)acetamide |
| Standard InChI | InChI=1S/C7H14N2O2/c8-7(11)5-9-3-1-6(10)2-4-9/h6,10H,1-5H2,(H2,8,11) |
| Standard InChI Key | QVHXFONEOCQSGH-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1O)CC(=O)N |
Introduction
Synthesis and Characterization
The synthesis of compounds similar to 2-(4-Hydroxypiperidin-1-yl)acetamide typically involves condensation reactions between amines and acylating agents. For instance, N-(2,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide is synthesized by reacting 4-hydroxypiperidine with N-(2,6-dimethylphenyl)acetamide in the presence of a catalyst like N,N'-dicyclohexylcarbodiimide (DCC). Characterization methods include NMR spectroscopy, mass spectroscopy, and elemental analysis.
Research Findings and Future Directions
Research on related compounds highlights the importance of structural modifications to enhance pharmacological properties. For instance, altering the substituents on the phenyl ring can significantly affect the compound's efficacy and safety profile . Future studies should focus on optimizing these properties and exploring new therapeutic applications.
Data Table: Comparison of Related Compounds
| Compound | Molecular Formula | Molecular Weight (g/mol) | Biological Activity |
|---|---|---|---|
| N-(1-cyanocyclohexyl)-2-(4-hydroxypiperidin-1-yl)acetamide | C14H23N3O2 | 265 | Potential therapeutic applications |
| N-(2,6-dimethylphenyl)-2-(4-hydroxypiperidin-1-yl)acetamide | C15H22N2O2 | 262.35 | Analgesic, antidepressant, anticonvulsant |
| N-(4-Amino-2-bromophenyl)-2-(4-hydroxypiperidin-1-yl)acetamide | C13H18BrN3O2 | 328.20 | Potential therapeutic applications |
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